Cas no 349085-82-1 (GSK137647A)
GSK137647A Chemical and Physical Properties
Names and Identifiers
-
- GSK 137647
- 4-Methoxy-N-(2,4,6-trimethylphenyl)benzenesulfonamide
- GSK137647A
- GSK-137647
- GSK-137647A
- 4-Methoxy-N-(2,4,6-trimethylphenyl)-benzenesulfonamide
- N-Mesityl-4-methoxybenzenesulfonamide
- CBMicro_012617
- Oprea1_545891
- Oprea1_349531
- AOB2991
- SMSF0014079
- GSK 137647A
- BCP17136
- BDBM50044849
- STK899558
- CB15818
- N-mesityl-4-methoxy-1-benzenesulfonamide
- AK240703
- B7793
- ST50719559
- EU-0
-
- MDL: MFCD02007969
- Inchi: 1S/C16H19NO3S/c1-11-9-12(2)16(13(3)10-11)17-21(18,19)15-7-5-14(20-4)6-8-15/h5-10,17H,1-4H3
- InChI Key: FQUAFMNPXPXOJE-UHFFFAOYSA-N
- SMILES: S(C1C([H])=C([H])C(=C([H])C=1[H])OC([H])([H])[H])(N([H])C1C(C([H])([H])[H])=C([H])C(C([H])([H])[H])=C([H])C=1C([H])([H])[H])(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 411
- XLogP3: 3.5
- Topological Polar Surface Area: 63.8
Experimental Properties
- Density: 1.214±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Almost insoluble (0.018 g/l) (25 º C),
GSK137647A Security Information
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
GSK137647A Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| DC Chemicals | DC8577-100 mg |
FFA4 (GPR120) agonist GSK137647A |
349085-82-1 | >98% | 100mg |
$250.0 | 2022-02-28 | |
| DC Chemicals | DC8577-250 mg |
FFA4 (GPR120) agonist GSK137647A |
349085-82-1 | >98% | 250mg |
$500.0 | 2022-02-28 | |
| DC Chemicals | DC8577-1 g |
FFA4 (GPR120) agonist GSK137647A |
349085-82-1 | >98% | 1g |
$1000.0 | 2022-02-28 | |
| S e l l e c k ZHONG GUO | S0001-5mg |
GSK137647A |
349085-82-1 | 99.9% | 5mg |
¥570.96 | 2023-09-15 | |
| S e l l e c k ZHONG GUO | S0001-25mg |
GSK137647A |
349085-82-1 | 99.9% | 25mg |
¥1880.18 | 2023-09-15 | |
| TRC | G797460-5mg |
GSK 137647A |
349085-82-1 | 5mg |
$75.00 | 2023-05-18 | ||
| TRC | G797460-10mg |
GSK 137647A |
349085-82-1 | 10mg |
$110.00 | 2023-05-18 | ||
| TRC | G797460-25mg |
GSK 137647A |
349085-82-1 | 25mg |
$224.00 | 2023-05-18 | ||
| TRC | G797460-50mg |
GSK 137647A |
349085-82-1 | 50mg |
$431.00 | 2023-05-18 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T3171-200 mg |
GSK137647A |
349085-82-1 | 99.26% | 200mg |
¥6970.00 | 2022-02-28 |
GSK137647A Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
Additional information on GSK137647A
Comprehensive Overview of GSK137647A (CAS No. 349085-82-1): Mechanism, Applications, and Research Insights
GSK137647A (CAS No. 349085-82-1) is a selective free fatty acid receptor 4 (FFAR4/GPR120) agonist that has garnered significant attention in metabolic and inflammatory research. This compound, developed by GlaxoSmithKline, targets the G-protein-coupled receptor 120 (GPR120), a key player in regulating insulin sensitivity, adipogenesis, and anti-inflammatory pathways. With the rising global prevalence of metabolic disorders such as type 2 diabetes and obesity, GSK137647A has emerged as a promising candidate for therapeutic intervention due to its unique mechanism of action.
The pharmacological profile of GSK137647A is characterized by its high selectivity for FFAR4/GPR120 over other fatty acid receptors, such as FFAR1 (GPR40). This specificity minimizes off-target effects, making it a valuable tool for elucidating the role of GPR120 signaling in metabolic homeostasis. Recent studies highlight its potential to enhance glucose uptake in adipocytes and skeletal muscle, addressing a critical need for novel anti-diabetic agents. Researchers are also exploring its anti-inflammatory properties, particularly in conditions like non-alcoholic fatty liver disease (NAFLD) and atherosclerosis, where chronic inflammation exacerbates disease progression.
From a structural perspective, GSK137647A belongs to the class of small-molecule agonists with a molecular weight of 407.47 g/mol. Its chemical stability and bioavailability have been optimized for in vitro and in vivo studies, facilitating robust preclinical validation. A growing body of literature investigates its synergy with existing therapies, such as GLP-1 receptor agonists, to combat insulin resistance. This aligns with current trends in precision medicine, where multi-target approaches are increasingly favored.
In the context of drug discovery, GSK137647A serves as a reference compound for screening novel FFAR4 modulators. Its well-documented pharmacokinetics and safety profile in animal models accelerate translational research. Notably, its ability to activate GPR120 in adipose tissue has implications for weight management, a topic of immense public interest amid the global obesity epidemic. Online searches frequently link GSK137647A to queries like "natural GPR120 activators" or "how to improve metabolic flexibility," reflecting its relevance to lifestyle and wellness trends.
Despite its potential, challenges remain in optimizing GSK137647A for clinical use. Issues such as oral bioavailability and tissue-specific delivery are active areas of investigation. Meanwhile, its utility extends beyond therapeutics; it is increasingly employed in nutraceutical research to evaluate dietary fatty acids' effects on GPR120 activation. This dual applicability underscores its versatility in bridging basic science and applied research.
In summary, GSK137647A (CAS No. 349085-82-1) represents a cutting-edge tool for dissecting FFAR4/GPR120 biology and developing next-generation metabolic therapies. Its integration into studies on gut-brain axis signaling and immune-metabolic crosstalk further solidifies its position at the forefront of biomedical innovation. As research progresses, this compound may unlock new strategies to address some of the most pressing health challenges of our time.
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